Cas no 1882279-38-0 (4-[(4-methylpiperidin-4-yl)oxy]pyridine)

• Product Name: 4-[(4-methylpiperidin-4-yl)oxy]pyridine
• CAS No: 1882279-38-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6378243
• PubChem ID: 117051353
• Update Time: 2025-06-29

4-[(4-methylpiperidin-4-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methylpiperidin-4-yl)oxy]pyridine
• Pyridine, 4-[(4-methyl-4-piperidinyl)oxy]-
• 1882279-38-0
• EN300-1827941

• Inchi： 1S/C11H16N2O/c1-11(4-8-13-9-5-11)14-10-2-6-12-7-3-10/h2-3,6-7,13H,4-5,8-9H2,1H3
• InChI Key： QILJGYYYUSHNDP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2(C)CCNCC2)=C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±32.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 4-[(4-methylpiperidin-4-yl)oxy]pyridine

4-[(4-Methylpiperidin-4-yl)oxy]pyridine: A Comprehensive Overview

The compound with CAS No 1882279-38-0, commonly referred to as 4-[(4-methylpiperidin-4-yl)oxy]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a piperidine moiety, creating a molecule with potential applications in drug design and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The chemical structure of 4-[(4-methylpiperidin-4-yl)oxy]pyridine is notable for its combination of a pyridine ring and a piperidine derivative. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, is a common structural motif in many bioactive compounds. The piperidine moiety, on the other hand, is a six-membered saturated ring with one nitrogen atom, which adds flexibility and potential for hydrogen bonding interactions. The oxygen atom connecting these two rings introduces additional functional complexity, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 4-[(4-methylpiperidin-4-yl)oxy]pyridine as a precursor for the synthesis of bioactive molecules. Researchers have explored its ability to act as a scaffold for the development of new drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, modifications to the methyl group on the piperidine ring have shown promise in enhancing the compound's bioavailability and selectivity for specific molecular targets.

In terms of synthesis, several methods have been reported for the preparation of 4-[(4-methylpiperidin-4-yl)oxy]pyridine. One common approach involves the nucleophilic substitution reaction between 4-pyridinemethanol and 4-methylpiperidine. This reaction typically requires mild conditions and can be optimized to achieve high yields. Additionally, advancements in catalytic techniques have enabled more efficient syntheses, reducing production costs and environmental impact.

The application of 4-[(4-methylpiperidin-4-yl)oxy]pyridine extends beyond pharmaceuticals. Recent research has explored its use in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for creating high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, CAS No 1882279-38-0, or 4-[(4-methylpiperidin-4-yl)oxy]pyridine, is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge is likely to grow even further.